Propylene sulfite

Specification

• CAS No.: 1469-73-4
• Molecular Formula: C3H6O3S
• Molecular Weight: 122.15 g/mol
• IUPAC Name: 4-methyl-1,3,2-dioxathiolane 2-oxide
• Standard InChI: InChI=1S/C3H6O3S/c1-3-2-5-7(4)6-3/h3H,2H2,1H3
• Standard InChI Key: SJHAYVFVKRXMKG-UHFFFAOYSA-N
• SMILES: CC1COS(=O)O1
• Canonical SMILES: CC1COS(=O)O1

Introduction

Chemical Properties and Structure

Physical Properties

Propylene sulfite possesses a distinct set of physical properties that determine its behavior in various applications and influence its handling requirements. As a colorless liquid at room temperature with a faint odor, it has well-characterized parameters that are important for its industrial use and research applications.
The key physical properties of propylene sulfite are summarized in the following table:

Property	Value
Molecular Formula	C3H6O3S
Molecular Weight	122.14 g/mol
Physical State	Liquid at room temperature
Density	1.347 g/mL at 25°C
Boiling Point	73°C (literature value)
Melting Point	-25°C (literature value)
Flash Point	83.9°C (183.0°F)
CAS Number	4176-55-0
EC Number	224-044-7
MDL number	MFCD01682880
These physical properties influence how propylene sulfite behaves in various applications and determine appropriate handling procedures. The relatively low boiling point (73°C) indicates moderate volatility, which must be considered in processes involving elevated temperatures. The flash point of 83.9°C suggests that while the compound is flammable, it presents a relatively low fire hazard under normal handling conditions.

Chemical Structure and Reactivity

The molecular structure of propylene sulfite features a five-membered heterocyclic ring containing a sulfur atom bonded to three oxygen atoms, with two of these oxygen atoms forming part of the ring structure. The structural similarity to propylene carbonate is notable, but with a critical difference: propylene sulfite contains a sulfur atom in place of the carbon atom in the carbonate group, leading to significantly different chemical behavior.
This structural arrangement gives propylene sulfite distinctive reactivity patterns. The sulfur-oxygen bonds are polarized, with the sulfur atom carrying a partial positive charge that makes it susceptible to nucleophilic attack. This electrophilic character of the sulfur center influences many of the compound's chemical reactions and applications.
Unlike its carbon-based analog (propylene carbonate), propylene sulfite demonstrates different electrochemical properties, particularly in its reduction potential and film-forming capabilities on electrode surfaces. In battery applications, propylene sulfite undergoes electrochemical reduction at relatively high potentials, forming protective solid electrolyte interface (SEI) layers that prevent further electrolyte decomposition while maintaining lithium-ion conductivity.

Stability Considerations

Under normal conditions, propylene sulfite exhibits reasonable stability, but it can undergo various reactions depending on the environment. It is sensitive to strong nucleophiles and can hydrolyze in the presence of water, particularly under acidic or basic conditions. This reactivity with water necessitates storage in sealed containers, preferably under inert atmosphere, to maintain purity over extended periods.
In electrochemical environments, the controlled decomposition of propylene sulfite plays a crucial role in its applications in battery technology. The compound's ability to decompose selectively at specific potentials to form beneficial surface films is a key feature that makes it valuable as an electrolyte additive.

Synthesis Methods

Catalytic Ester Exchange Method

The catalytic ester exchange method represents a prominent industrial approach for synthesizing propylene sulfite, as detailed in patent CN101747315A. This method offers advantages including high reaction yields, simplicity of operation, and relatively mild reaction conditions.
The basic reaction involves propylene glycol and a dialkyl sulfite (such as dimethyl sulfite or diethyl sulfite) in the presence of an acid catalyst, typically concentrated hydrochloric acid. As the reaction proceeds, an alcohol (methanol or ethanol, depending on the starting sulfite) is produced and distilled from the reaction mixture, driving the equilibrium toward propylene sulfite formation.
A typical procedure, as described in the patent embodiment, includes the following steps:

• Combining propylene glycol (380g), dimethyl sulfite (600g), and concentrated hydrochloric acid (10g) in a three-necked flask equipped with stirrer, distillation column, and thermometer

• Heating the mixture with stirring until the internal temperature reaches 70°C, at which point methanol begins to distill

• Maintaining the reaction temperature below 130°C while monitoring the distillation of methanol

• Continuing the reaction for approximately 5 hours until methanol distillation ceases, indicating reaction completion

• Obtaining approximately 620g of product with 91.5% propylene sulfite content, along with minor amounts of unreacted starting materials and solvent
  An alternative approach employs diethyl sulfite instead of dimethyl sulfite:

• Combining propylene glycol (380g), diethyl sulfite (760g), and concentrated hydrochloric acid (8g)

• Following a similar heating and distillation process, but with ethanol as the byproduct

• Conducting the reaction for 5.5 hours to obtain 630g of product
  The catalytic ester exchange method is particularly suitable for industrial-scale production due to its relatively straightforward process and the use of readily available starting materials.

Thionyl Chloride Method

Another synthetic route to propylene sulfite involves the reaction between 1,2-propanediol and thionyl chloride (SOCl2). This method has been employed particularly for laboratory-scale synthesis and preparation of high-purity propylene sulfite for research applications.
In this approach, thionyl chloride reacts with the hydroxyl groups of 1,2-propanediol to form the cyclic sulfite with hydrogen chloride as a byproduct. The reaction typically requires careful temperature control and anhydrous conditions to optimize yield and purity.
After synthesis, the crude product undergoes distillation under vacuum and is then stored over molecular sieves under inert gas to maintain purity and prevent hydrolysis. This method, while effective for producing research-grade propylene sulfite, presents challenges for large-scale production due to the corrosive nature of thionyl chloride and the formation of hydrogen chloride gas.

Purification Techniques

Regardless of the synthesis method employed, purification is essential to obtain propylene sulfite with the purity required for specific applications. The purification process typically involves several steps:

• Vacuum distillation to separate propylene sulfite (boiling point 73°C at atmospheric pressure) from higher-boiling impurities and unreacted starting materials

• Washing procedures to remove water-soluble impurities and neutralize any residual acid catalyst

• Drying with appropriate drying agents to remove traces of water

• In some cases, additional purification steps such as treatment with activated carbon or alumina to remove colored impurities
  For battery applications, where trace impurities can significantly impact performance, particularly stringent purification protocols may be necessary. After purification, proper storage conditions, typically involving sealed containers under inert atmosphere, are important to maintain the quality of the product over time.

Applications in Chemical Industry

As a Chemical Intermediate

Propylene sulfite serves as a valuable chemical intermediate in organic synthesis due to its reactive sulfite group and distinctive structural features. Its ability to participate in various chemical transformations makes it useful in the synthesis of specialized chemicals and materials.
As a synthetic building block, propylene sulfite can undergo ring-opening reactions with nucleophiles, providing access to functionalized propylene derivatives containing sulfur groups. These derivatives find applications in pharmaceutical intermediates, agricultural chemicals, and specialty materials. The controlled reactivity of propylene sulfite offers advantages over more aggressive reagents in certain synthetic pathways.
Additionally, propylene sulfite has been investigated for its potential utility in polymerization processes, either as a monomer or co-monomer in specialized polymer formulations. The incorporation of the sulfite group into polymeric structures can impart distinct properties, including altered thermal stability, adhesion characteristics, and optical properties.

As a Raw Material for Organic Synthesis

Beyond its role as a chemical intermediate, propylene sulfite serves as a raw material in the synthesis of various organic compounds. Its cyclic structure and the presence of the sulfite group provide unique reactivity patterns that can be exploited in selective transformations.
The compound can participate in reactions including:

• Nucleophilic substitution reactions, where the ring is opened to introduce specific functional groups

• Coordination with transition metals to form complexes with catalytic properties

• Transformation to other sulfur-containing functional groups through appropriate reagents
  These versatile reaction pathways make propylene sulfite valuable in the synthesis of fine chemicals and specialized materials with specific property requirements.

Role in Battery Technology

As an Electrolyte Solvent

Early investigations explored propylene sulfite as a primary solvent for electrolytes in high-energy-density batteries. A screening investigation conducted by NASA researcher Richard E. Johnson examined the potential of propylene sulfite as an electrolyte solvent, evaluating the conductivity of various salts dissolved in the compound.
The study tested numerous solutes, including various lithium salts such as lithium sulfate trihydrate, lithium perchlorate, lithium fluoride, lithium nitrate, lithium iodide, lithium bromide, and lithium chloride. Other compounds tested included potassium salts, copper compounds, and various metal oxides. These investigations provided foundational knowledge about the solvating capabilities of propylene sulfite and its potential utility in battery applications.

As a Film-Forming Electrolyte Additive

More recent research has focused on propylene sulfite as an additive rather than a primary solvent in battery electrolytes. Studies by Wrodnigg and colleagues established that propylene sulfite, even in small quantities (around 5% by volume), functions effectively as a film-forming additive in lithium-ion battery electrolytes.
Their research demonstrated several important properties:

• Propylene sulfite effectively suppresses propylene carbonate co-intercalation into graphite electrodes, a phenomenon that typically leads to exfoliation and degradation of graphite anodes

• A 1 M LiClO4/PC/PS (95:5 by volume) electrolyte exhibits high oxidation stability at LiMn2O4 cathodes

• The formation of a solid electrolyte interface (SEI) film on graphite anodes is enhanced by the presence of propylene sulfite

• The protective films formed allow lithium-ion transport while preventing further electrolyte decomposition
  These findings highlight the value of propylene sulfite as an additive that can significantly improve the performance of lithium-ion batteries, particularly those using graphite anodes and propylene carbonate-based electrolytes.

Mechanisms of Action in Battery Systems

The effectiveness of propylene sulfite in battery applications stems from its electrochemical behavior at electrode surfaces. When a battery containing propylene sulfite as an electrolyte additive is charged, the compound undergoes reduction at the anode surface at relatively high potentials (before most other electrolyte components).
This controlled decomposition leads to the formation of a solid electrolyte interface (SEI) film with specific properties:

• The film acts as a barrier that prevents further electrolyte decomposition

• It allows lithium-ion transport, essential for battery function

• It prevents co-intercalation of solvent molecules into the graphite structure

• It exhibits good mechanical stability during battery cycling
  Research suggests that the SEI formed with propylene sulfite has a more "organic character" compared to films formed with ethylene sulfite, likely due to the additional methyl group in the propylene sulfite structure. This characteristic influences the film's properties, including its permeability to electrolyte components and its long-term stability during battery cycling.

Research Findings and Recent Developments

Conformational Studies

Early research on propylene sulfite explored its molecular conformation and structural characteristics. A 1967 study by H.F. van Woerden and E. Havinga examined the conformational aspects of trimethylene sulfite (another name for propylene sulfite) and related compounds. This fundamental research provided insights into the molecular geometry and stereoelectronic properties of the compound, establishing a foundation for understanding its reactivity patterns and applications.
The study elucidated the preferred conformations of the five-membered ring containing the sulfite group, information critical for predicting the compound's behavior in various chemical environments and its interactions with other substances.

Coordination Chemistry

Research by P.W.N.M. van Leeuwen and W.L. Groeneveld in 1967 investigated propylene sulfite as a ligand in coordination chemistry, examining its interactions with transition metals, particularly cobalt(II) and nickel(II). The study explored the ligand field spectra of the resulting complexes, providing insights into the coordination behavior of propylene sulfite and the properties of the metal complexes formed.
This research demonstrated that propylene sulfite can function as a ligand in coordination compounds, binding to metal centers through its oxygen atoms. This coordination ability suggests potential applications in catalysis and materials science beyond the more established uses in battery technology.

Recent Advances in Battery Applications

A 2020 study by Liuyang Zhao and colleagues titled "Trimethylene sulfite as a novel additive for SEI film formation in lithium-ion batteries" built upon earlier work and provided more detailed insights into the role of propylene sulfite in SEI formation. This research further elucidated the mechanisms by which propylene sulfite enhances battery performance, particularly through the formation of protective films on electrode surfaces.
The study investigated factors including:

• The optimal concentration of propylene sulfite in electrolyte formulations

• The chemical composition and structure of the SEI films formed

• The impact on battery performance parameters such as capacity retention, coulombic efficiency, and rate capability

• Potential synergistic effects when propylene sulfite is combined with other additives These advances continue to refine our understanding of how propylene sulfite functions in battery systems and guide the development of improved electrolyte formulations for next-generation energy storage technologies.